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Compound of Interest

Compound Name: 4-Bromophenol

Cat. No.: B116583 Get Quote

Essential Safety and Handling Guide for 4-
Bromophenol
This guide provides critical safety protocols, personal protective equipment (PPE)

requirements, and operational procedures for the handling and disposal of 4-Bromophenol
(CAS No. 106-41-2). Adherence to these guidelines is essential for ensuring the safety of

laboratory personnel and maintaining a secure research environment.

Hazard Summary and Personal Protective Equipment
4-Bromophenol is a hazardous substance that can cause skin, eye, and respiratory irritation. It

is also harmful if swallowed.[1][2][3][4][5] Proper PPE is mandatory to minimize exposure risks.

The following table summarizes the key hazards and the corresponding protective measures.
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Hazard Type
GHS Hazard
Statement(s)

Required Personal
Protective
Equipment (PPE)

Immediate First Aid
Measures

Oral Toxicity
H302: Harmful if

swallowed[1][4][5][6]

Do not eat, drink, or

smoke when using

this product.[1][3]

Rinse mouth with

water. Do NOT induce

vomiting. If the person

is conscious, give 2-4

cupfuls of water or

milk. Seek immediate

medical attention.[2]

[3][7]

Skin Irritation
H315: Causes skin

irritation[1][5][6]

Gloves: Chemical-

resistant gloves (e.g.,

Nitrile rubber) are

required. Inspect

gloves before use and

change immediately

upon contamination.

[5][6] Body: A fully

buttoned, chemical-

resistant lab coat.[8]

[9]

Remove contaminated

clothing and shoes

immediately. Flush

skin with plenty of

soap and water for at

least 15 minutes.

Seek medical

attention if irritation

persists.[1][2][7]

Eye Irritation
H319: Causes serious

eye irritation[1][5]

Eyes/Face: Wear

appropriate protective

eyeglasses or

chemical safety

goggles conforming to

OSHA's 29 CFR

1910.133 or European

Standard EN166.[1][2]

Immediately flush

eyes with plenty of

water for at least 15

minutes, occasionally

lifting the upper and

lower eyelids.

Remove contact

lenses if present and

easy to do. Seek

immediate medical

attention.[1][2][7]

Respiratory Irritation H335: May cause

respiratory irritation[1]

Respiratory: Use only

outdoors or in a well-

Move the affected

person to fresh air. If
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[5] ventilated area, such

as a certified chemical

fume hood.[3][8] If

dust formation is

likely, a NIOSH-

approved N95 dust

mask or equivalent

respirator is

recommended.[10]

breathing is difficult or

has stopped,

administer artificial

respiration and seek

immediate medical

attention.[1][2][7]

Operational and Disposal Plans
Strict adherence to the following procedural steps is crucial for the safe handling and disposal

of 4-Bromophenol.

Experimental Protocol: Safe Handling and Use
This protocol outlines the step-by-step process for safely using 4-Bromophenol in a laboratory

setting.

Preparation and Engineering Controls:

Verify that a chemical fume hood is certified and functioning correctly before starting any

work.[8]

Ensure that an eyewash station and a safety shower are unobstructed and readily

accessible.[1][2]

Designate a specific area within the fume hood for handling 4-Bromophenol to contain

potential contamination.[8]

Assemble all necessary equipment and reagents before introducing the chemical.[8]

Donning Personal Protective Equipment (PPE):

Put on all required PPE as detailed in the table above before entering the designated

handling area. This includes a lab coat, safety goggles, and chemical-resistant gloves.[3]
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[9]

Handling the Compound:

Handle 4-Bromophenol exclusively within the designated, ventilated area or fume hood.

[5]

Avoid the formation and accumulation of dust.[2][5][7]

Weigh and transfer the solid compound carefully to prevent spillage. If creating a solution,

add the solid to the solvent slowly.

Keep containers tightly sealed when not in use.[1][7][9]

Post-Handling Procedures:

Decontaminate all surfaces and equipment that may have come into contact with the

compound.

Carefully remove PPE, avoiding contact with any potentially contaminated outer surfaces.

Gloves should be removed last.[5]

Dispose of contaminated gloves and other disposable materials as hazardous waste.[6]

Wash hands thoroughly with soap and water after handling.[2][5][7]

Emergency Protocol: Spill Response
In the event of a spill, follow these steps immediately to ensure safety and proper cleanup.

Evacuate and Alert:

Evacuate personnel from the immediate spill area.

Alert nearby colleagues and the laboratory supervisor.

Secure the Area:
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Ensure the area is well-ventilated. If the spill is outside a fume hood, restrict access to the

area.

Cleanup Procedure:

Use appropriate personal protective equipment, including respiratory protection, during

cleanup.[11]

For solid spills, carefully sweep or vacuum up the material, avoiding dust generation, and

place it into a suitable, dry, closed container for disposal.[1][2][7][11]

Do not let the chemical enter drains.[5]

Once the bulk material is removed, decontaminate the area with an appropriate solvent or

cleaning solution.

Logical Workflow for Spill Response
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Spill Occurs

Evacuate Immediate Area
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Proceed with Cleanup

No

Spill Managed
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Place in Labeled
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Click to download full resolution via product page

Caption: Workflow for handling a 4-Bromophenol spill.
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Disposal Plan: Step-by-Step Guidance
Proper disposal of 4-Bromophenol and associated contaminated materials is critical to prevent

environmental harm and ensure regulatory compliance.

Waste Identification and Segregation:

Classify all 4-Bromophenol waste, including contaminated PPE and cleaning materials,

as hazardous chemical waste.[9][12]

Keep this waste stream segregated from non-hazardous waste and other incompatible

chemical waste.[12]

Waste Collection and Storage:

Use a designated, leak-proof, and clearly labeled hazardous waste container. The

container must be compatible with the chemical.[12]

The label must include the words "Hazardous Waste," the full chemical name "4-
Bromophenol," associated hazards (e.g., "Irritant," "Toxic"), and the accumulation start

date.[12]

Store the waste container in a designated, secure satellite accumulation area away from

incompatible materials. Keep the container closed except when adding waste.[7][12]

Final Disposal:

Dispose of the waste through your institution's Environmental Health and Safety (EHS)

office or a licensed professional waste disposal service.[5][12]

Do not dispose of 4-Bromophenol down the drain or in regular trash.[5]

Follow all local, state, and federal regulations for hazardous waste disposal.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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